Cas no 69298-57-3 (2-Propen-1-ol,2,3-dibromo-, (2Z)-)

• Product Name: 2-Propen-1-ol,2,3-dibromo-, (2Z)-
• CAS No: 69298-57-3
• MF: C₃H₄Br₂O
• MW: 215.871259689331
• CID: 512369
• PubChem ID: 94651
• Update Time: 2025-04-19

2-Propen-1-ol,2,3-dibromo-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,2,3-dibromo-, (2Z)-
• DTXSID10989019
• 2-Propen-1-ol, 2,3-dibromo-, (2Z)-
• 2,3-dibromoprop-2-en-1-ol
• 69298-57-3

• Inchi： 1S/C3H4Br2O/c4-1-3(5)2-6/h1,6H,2H2
• InChI Key： WMKYSVJWQJOFAN-UHFFFAOYSA-N
• SMILES： BrC(=CBr)CO

Computed Properties

• Exact Mass: 213.86282
• Monoisotopic Mass: 213.86289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 59.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23